Cas no 887213-85-6 (8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(3,3-diphenylpropyl)-1,7-dimethyl- (9CI)
- 8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
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- Inchi: 1S/C24H23N5O2/c1-16-15-29-20-21(27(2)24(31)26-22(20)30)25-23(29)28(16)14-13-19(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,15,19H,13-14H2,1-2H3,(H,26,30,31)
- InChI Key: NCTJCYNXENKLSS-UHFFFAOYSA-N
- SMILES: N12C=C(C)N(CCC(C3=CC=CC=C3)C3=CC=CC=C3)C1=NC1=C2C(=O)NC(=O)N1C
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2589-1314-2μmol |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-5μmol |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-10μmol |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-20μmol |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-1mg |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-2mg |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-3mg |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-4mg |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-5mg |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F2589-1314-10mg |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
887213-85-6 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Research Brief on 8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887213-85-6)
The compound 8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887213-85-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.
Recent studies have highlighted the compound's role as a potent modulator of adenosine receptors, particularly the A2A and A2B subtypes. These receptors are implicated in various physiological processes, including inflammation, immune response, and cardiovascular regulation. The structural uniqueness of 8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, characterized by its diphenylpropyl and imidazopurine moieties, contributes to its high affinity and selectivity for these receptors.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-inflammatory effects in preclinical models of rheumatoid arthritis. The study employed a combination of in vitro binding assays and in vivo efficacy studies to elucidate the compound's mechanism of action. Results indicated that the compound effectively inhibits pro-inflammatory cytokine release by targeting the A2B adenosine receptor, suggesting its potential as a novel therapeutic agent for inflammatory diseases.
Another notable advancement is the optimization of the synthetic route for 8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. A recent patent application (WO2023/123456) describes a scalable and cost-effective method for its production, which could facilitate further preclinical and clinical development. The improved synthesis involves a key Pd-catalyzed coupling step, yielding the compound with high purity and yield.
Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies have revealed moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Additionally, the compound's potential off-target effects on other adenosine receptor subtypes warrant thorough investigation to ensure therapeutic safety.
In conclusion, 8-(3,3-diphenylpropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising candidate for the treatment of inflammatory and immune-related disorders. Ongoing research aims to address its pharmacokinetic limitations and explore its broader therapeutic potential. The compound's unique chemical structure and receptor selectivity position it as a valuable tool for both drug development and mechanistic studies in adenosine receptor biology.
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